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Compound of Interest

Compound Name:
1,3-Bis(4-

hydroxybutyl)tetramethyldisiloxane

Cat. No.: B1333160 Get Quote

CAS Number: 5931-17-9

This technical guide provides a comprehensive overview of 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane, a versatile organosiloxane compound. Tailored for

researchers, scientists, and drug development professionals, this document details its chemical

and physical properties, a representative synthesis protocol, its diverse applications, and

essential safety information.

Core Chemical and Physical Properties
1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is a colorless to pale yellow, clear liquid with a

mild odor. Its unique structure, featuring a flexible siloxane backbone and terminal hydroxyl

groups, imparts desirable properties such as thermal stability, chemical resistance, and good

compatibility with various organic materials.[1][2] These characteristics make it a valuable

component in the formulation of advanced materials.

Table 1: Physical and Chemical Properties of 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane
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Property Value Reference(s)

CAS Number 5931-17-9 [1]

Molecular Formula C₁₂H₃₀O₃Si₂ [1]

Molecular Weight 278.54 g/mol [1]

Appearance
Colorless to straw-colored

clear liquid
[1][3]

Density 0.93 - 0.94 g/mL at 25°C [1][3]

Boiling Point
148 - 150 °C at 2 mmHg; 185

°C at 5 mmHg
[1][4]

Refractive Index 1.450 - 1.4526 at 20-25°C [1][3][4]

Flash Point 110 °C [3][4]

Purity
≥ 92%, ≥ 95%, ≥ 96%, >96.0%

(GC), 97% by GC
[3][4][5][6][7]

Solubility Slightly soluble in water [8]

Synonyms

5,5,7,7-TETRAMETHYL-6-

OXA-5,7-DISILAUNDECAN-

1,11-DIOL

[8]

Synthesis and Experimental Protocols
The primary method for synthesizing 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is

through the hydrosilylation of an unsaturated alcohol, typically 4-buten-1-ol, with 1,1,3,3-

tetramethyldisiloxane. This reaction is catalyzed by a platinum-based catalyst, with Karstedt's

catalyst being a common choice due to its high activity and selectivity.[9][10]

Representative Synthesis Protocol
Disclaimer: The following is a generalized, representative protocol for the synthesis of 1,3-
Bis(4-hydroxybutyl)tetramethyldisiloxane via hydrosilylation. It is based on established

chemical principles for this type of reaction. Researchers should adapt and optimize the

conditions based on their specific laboratory setup and safety protocols.
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Materials:

4-buten-1-ol

1,1,3,3-tetramethyldisiloxane

Karstedt's catalyst (platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex solution in

xylene)

Toluene (anhydrous)

Activated carbon

Inert gas (e.g., Argon or Nitrogen)

Equipment:

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer with heating mantle

Thermometer

Inert gas supply

Distillation apparatus

Procedure:

Reaction Setup: A three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, a magnetic stirrer, and a thermometer is assembled and dried thoroughly.

The system is then purged with an inert gas (Argon or Nitrogen) to ensure an anhydrous and

oxygen-free environment.
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Charging Reactants: 1,1,3,3-tetramethyldisiloxane and anhydrous toluene are charged into

the flask. A small amount of Karstedt's catalyst is added to the flask.

Addition of Alkene: 4-buten-1-ol is placed in the dropping funnel and added dropwise to the

stirred reaction mixture. The addition rate should be controlled to maintain a gentle reflux.

Reaction: After the addition is complete, the reaction mixture is heated to a temperature of

80-100°C and maintained for several hours with continuous stirring under an inert

atmosphere. The progress of the reaction can be monitored by techniques such as FT-IR

spectroscopy (disappearance of the Si-H band).

Purification: Upon completion of the reaction, the mixture is cooled to room temperature. A

small amount of activated carbon may be added to the mixture and stirred to remove the

catalyst. The mixture is then filtered. The solvent (toluene) is removed under reduced

pressure using a rotary evaporator. The crude product is then purified by vacuum distillation

to yield 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane as a clear liquid.
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Synthesis Workflow

Start Reaction Setup
(Inert Atmosphere)

Charge Reactants:
- 1,1,3,3-Tetramethyldisiloxane

- Toluene
- Karstedt's Catalyst

Dropwise Addition
of 4-buten-1-ol

Heating and Reaction
(80-100°C)

Purification:
- Catalyst Removal

- Solvent Evaporation
- Vacuum Distillation

Final Product:
1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane

Polyurethane Coating Formulation

Diisocyanate

Prepolymer Formation

Polyol

Chain Extension

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane
(Chain Extender)

Polyurethane

Dispersion in Water

Aqueous Polyurethane Dispersion

Coating Formulation
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Drug Delivery Nanoparticle Formulation

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane

Polymer Synthesis

Other Monomers
(e.g., Lactide)

Copolymer

Dissolution in Organic Solvent

Therapeutic Agent

Emulsification in Aqueous Phase

Solvent Evaporation

Drug-Loaded Nanoparticles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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